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Compound of Interest

Compound Name: Allyl ethyl ether

Cat. No.: B1329561

Technical Guide: Allyl Ethyl Ether

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the fundamental physicochemical
properties and a standard synthetic methodology for allyl ethyl ether. The information is
curated for professionals engaged in chemical research and development.

Core Properties of Allyl Ethyl Ether

Allyl ethyl ether, also known as 3-ethoxy-1-propene, is a colorless, volatile, and flammable
liquid. It is sparingly soluble in water but miscible with many organic solvents.[1] Its chemical
and physical properties are summarized below.
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Property Value Source
Molecular Formula CsH100 [21[3114]
Molecular Weight 86.13 g/mol [2][5][6]
Alternate Names zj:oxypropene, Ethyl allyl e
CAS Number 557-31-3 [2][3]
Density 0.765 g/cm? [1][5]
Boiling Point 63.3-67°C [1][5]
Flash Point <-19 °F (<-28 °C) [1](7]

Synthesis of Allyl Ethyl Ether via Williamson Ether
Synthesis

The most common and straightforward method for the laboratory preparation of allyl ethyl
ether is the Williamson ether synthesis. This reaction proceeds via an Sn2 mechanism,
involving a nucleophilic attack of an alkoxide on an alkyl halide.[1][5] For allyl ethyl ether, this
involves the reaction of sodium ethoxide with an allyl halide (e.qg., allyl chloride or allyl bromide).

Experimental Protocol

This protocol is a representative procedure for the synthesis of allyl ethyl ether based on the
principles of the Williamson ether synthesis.

Materials:

Ethanol (anhydrous)

Sodium metal (Na) or Sodium hydride (NaH)

Allyl chloride or Allyl bromide

Anhydrous diethyl ether or Tetrahydrofuran (THF)
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o Saturated aqueous ammonium chloride (NH4Cl) solution

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a)

Equipment:

e Round-bottom flask with a reflux condenser and a dropping funnel

» Magnetic stirrer and heating mantle

 Inert atmosphere setup (e.g., nitrogen or argon)

e Separatory funnel

 Rotary evaporator

« Distillation apparatus

Procedure:

o Alkoxide Formation:

o In a dry round-bottom flask under an inert atmosphere, prepare a solution of sodium
ethoxide. This can be achieved by carefully adding sodium metal in small portions to an
excess of anhydrous ethanol at 0 °C. Alternatively, sodium hydride (a safer alternative to
sodium metal) can be added to anhydrous ethanol or THF. The reaction is complete when
the evolution of hydrogen gas ceases.

e Nucleophilic Substitution:

o To the freshly prepared sodium ethoxide solution, add allyl chloride or allyl bromide
dropwise from the dropping funnel at room temperature. The reaction may be exothermic.

o After the addition is complete, heat the mixture to a gentle reflux (around 65-75 °C) for 2-4
hours.[8] The progress of the reaction can be monitored by thin-layer chromatography
(TLC).

o Work-up:
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o After the reaction is complete, cool the mixture to room temperature.

o Carefully quench the reaction by the slow addition of water or a saturated aqueous
solution of ammonium chloride to neutralize any unreacted sodium ethoxide.

o Transfer the mixture to a separatory funnel. If an organic solvent like diethyl ether or THF
was used, add water to dissolve the inorganic salts. If the reaction was performed in
excess ethanol, add water and a water-immiscible organic solvent (e.g., diethyl ether) to
extract the product.

o Separate the organic layer. Wash the organic layer sequentially with water and then with
brine (saturated NaCl solution) to remove any remaining water-soluble impurities.

o Dry the organic layer over an anhydrous drying agent such as magnesium sulfate or
sodium sulfate.

 Purification:
o Filter off the drying agent.
o Remove the solvent from the filtrate using a rotary evaporator.

o The crude allyl ethyl ether can be purified by fractional distillation to yield the final
product.[8]

Process Visualization

The following diagrams illustrate the key logical and procedural flows in the synthesis of allyl
ethyl ether.
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Caption: Workflow for the Williamson Ether Synthesis of Allyl Ethyl Ether.
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Caption: Logical relationship of reactants and intermediates in the synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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